Cas no 10448-09-6 (Heptamethylphenylcyclotetrasiloxane)

Heptamethylphenylcyclotetrasiloxane is a cyclic siloxane compound featuring a phenyl group and seven methyl substituents on a tetrasiloxane ring. This structure imparts thermal stability, low volatility, and compatibility with organic and silicone-based systems. Its phenyl group enhances refractive index and UV resistance, making it suitable for high-performance silicone resins, coatings, and optical applications. The cyclic tetrasiloxane backbone contributes to flexibility and reactivity, enabling use as an intermediate in silicone synthesis or a modifier for tailored material properties. Its balanced hydrophobicity and thermal endurance make it valuable in specialty formulations requiring durability under elevated temperatures or harsh environmental conditions.
Heptamethylphenylcyclotetrasiloxane structure
10448-09-6 structure
Product Name:Heptamethylphenylcyclotetrasiloxane
CAS No:10448-09-6
MF:C13H26O4Si4
MW:358.685147762299
CID:148116
Update Time:2025-06-09

Heptamethylphenylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

    • Cyclotetrasiloxane,2,2,4,4,6,6,8-heptamethyl-8-phenyl-
    • 2,2,4,4,6,6,8-heptamethyl-8-phenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
    • 2.2.4.4.6.6.8-Heptamethyl-8-phenyl-cyclotetrasiloxan
    • BRN 2950424
    • Cyclic monophenylheptamethylcyclotetrasiloxane
    • Cyclotetrasiloxane, heptamethylphenyl-
    • EINECS 233-931-8
    • Heptamethylphenylcyclotetrasiloxan
    • Heptamethyl-phenyl-cyclotetrasiloxan
    • heptamethyl-phenyl-cyclotetrasiloxane
    • HEPTAMETHYLPHENYLCYCLOTETRASILOXANE
    • Monophenylheptamet
    • Monophenylheptamethyl cyclotetrasiloxane
    • phenylheptamethylcyclotetrasiloxane
    • PM(sub 1)MM(sup 3)
    • heptamethylphenyl-cyclotetrasiloxane
    • heptamethylphenyl-cyclotetrasiloxan
    • 2-Phenyl-2,4,4,6,6,8,8-heptamethylcyclotetrasiloxane
    • 2-Phenyl-2,4,4,6,6,8,8-heptamethylcyclooctanetetrasiloxane
    • 2,4,4,6,6,8,8-Heptamethyl-2-phenylcyclooctanetetrasiloxane
    • MONOPHENYLHEPTAMETHYLCYCLOTETRASILOXANE
    • HEPTAMETHYLMONOPHENYLCYCLOTETRASILOXANE)
    • Heptamethylphenylcyclotetrasiloxane
    • Inchi: 1S/C13H26O4Si4/c1-18(2)14-19(3,4)16-21(7,17-20(5,6)15-18)13-11-9-8-10-12-13/h8-12H,1-7H3
    • InChI Key: NSLNFHKUIKHPGY-UHFFFAOYSA-N
    • SMILES: C1(C=CC=CC=1)[Si]1(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

  • Exact Mass: 358.09078
  • Monoisotopic Mass: 358.090815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • Density: 1.01
  • Boiling Point: 275.8°Cat760mmHg
  • Flash Point: 107.4°C
  • Refractive Index: 1.472
  • PSA: 36.92
  • LogP: 3.15100

Heptamethylphenylcyclotetrasiloxane Security Information

  • Hazardous Material transportation number:UN 1993
  • HazardClass:3.2
  • PackingGroup:III
  • Safety Term:An experimental teratogen. Experimental reproductive effects. When heated to decomposition it emits acrid smoke and fumes.
  • Packing Group:III
  • Hazard Level:3.2

Heptamethylphenylcyclotetrasiloxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$207.00 2023-05-18
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H281312-50mg
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$856.00 2023-05-18
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